6-(2-Bromophenyl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidin-2-amine

• CAS No.: 897361-53-4
• Molecular Formula: C17H16BrN5O
• Molecular Weight: 386.2 g/mol
• IUPAC Name: 6-(2-bromophenyl)-4-morpholin-4-ylpyrido[3,2-d]pyrimidin-2-amine
• InChI: InChI=1S/C17H16BrN5O/c18-12-4-2-1-3-11(12)13-5-6-14-15(20-13)16(22-17(19)21-14)23-7-9-24-10-8-23/h1-6H,7-10H2,(H2,19,21,22)
• InChI Key: QUKYKMSIKWXNPF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC3=C2N=C(C=C3)C4=CC=CC=C4Br)N

Description

6-(2-Bromophenyl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidin-2-amine is a useful research compound. Its molecular formula is C17H16BrN5O and its molecular weight is 386.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-amino-4-morpholino-6-chloro-pyrido[3,2-d]pyrimidine (265 mg, 1 mmol), potassium carbonate (690 mg, 5 mmol), tetrakis(triphenylphosphine)palladium(0) (100 mg) in dioxane (10 ml) and water (3 ml) was refluxed. To this refluxing solution was added dropwise (with a speed of 0.25 ml/min) a solution of 2-bromo-phenyl boronic acid (220 mg, 1.1 mmol) in dioxane (2 ml). Once the addition was complete, the reaction mixture was refluxed for another 2 hours. The reaction mixture was cooled down and the solvents were evaporated in vacuo. The residue was redissolved in dichloromethane and extracted with water. The combined organic layers were dried over Na2SO4 and the crude residue was purified by preparative TLC on silica, using a methanol/dichloromethane mixture in a ratio of 10:90 as mobile phase, yielding the pure title compound (100 mg, yield: 30%) which was characterised as follows: MS (m/z): 386, 388 ([M+H]+, 100).